Cas no 921199-63-5 (Pentanoic acid, 2-acetyl-3-ethyl-5-oxo-, 1,1-dimethylethyl ester, (3R)-)

• Product Name: Pentanoic acid, 2-acetyl-3-ethyl-5-oxo-, 1,1-dimethylethyl ester, (3R)-
• CAS No: 921199-63-5
• MF: C₁₃H₂₂O₄
• MW: 242.311384677887
• CID: 745483
• PubChem ID: 71422427
• Update Time: 2025-04-19

Pentanoic acid, 2-acetyl-3-ethyl-5-oxo-, 1,1-dimethylethyl ester, (3R)- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 2-acetyl-3-ethyl-5-oxo-, 1,1-dimethylethyl ester, (3R)-
• tert-butyl (3R)-2-acetyl-3-ethyl-5-oxopentanoate
• 921199-63-5
• DTXSID00841455

• Inchi： 1S/C13H22O4/c1-6-10(7-8-14)11(9(2)15)12(16)17-13(3,4)5/h8,10-11H,6-7H2,1-5H3/t10-,11?/m0/s1
• InChI Key： BCPBXZRLMREMJJ-VUWPPUDQSA-N
• SMILES： O(C(C)(C)C)C(C(C(C)=O)[C@H](CC=O)CC)=O

Computed Properties

• Exact Mass: 242.15180918g/mol
• Monoisotopic Mass: 242.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 60.4Ų